Cas no 2092473-21-5 (2-chloro-N-ethyl-N,3-dimethylbutanamide)

• Product Name: 2-chloro-N-ethyl-N,3-dimethylbutanamide
• CAS No: 2092473-21-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5239275
• Update Time: 2025-11-06

2-chloro-N-ethyl-N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-chloro-N-ethyl-N,3-dimethyl-
• 2-chloro-N-ethyl-N,3-dimethylbutanamide

• Inchi： 1S/C8H16ClNO/c1-5-10(4)8(11)7(9)6(2)3/h6-7H,5H2,1-4H3
• InChI Key： PNLXLQQRJQXHEB-UHFFFAOYSA-N
• SMILES： C(N(CC)C)(=O)C(Cl)C(C)C

Additional information on 2-chloro-N-ethyl-N,3-dimethylbutanamide

Comprehensive Analysis of 2-Chloro-N-ethyl-N,3-dimethylbutanamide (CAS No. 2092473-21-5): Properties, Applications, and Industry Trends

The chemical compound 2-chloro-N-ethyl-N,3-dimethylbutanamide (CAS No. 2092473-21-5) has garnered significant attention in recent years due to its versatile applications in agrochemicals, pharmaceuticals, and specialty chemicals. With the increasing demand for high-performance amide derivatives, this compound stands out for its unique molecular structure and functional properties. Researchers and industry professionals are actively exploring its potential, particularly in the development of novel crop protection agents and bioactive intermediates.

Structurally, 2-chloro-N-ethyl-N,3-dimethylbutanamide features a chloro-substituted carbon adjacent to a carbonyl group, which enhances its reactivity in nucleophilic substitution reactions. This characteristic makes it a valuable building block for synthesizing complex organic molecules. The presence of both ethyl and methyl groups on the nitrogen atom contributes to its lipophilicity, a critical factor in formulation chemistry and active ingredient design. Recent studies highlight its role in optimizing pesticide efficacy while addressing environmental sustainability concerns—a key focus in modern agrochemical R&D.

In the pharmaceutical sector, CAS 2092473-21-5 has shown promise as a precursor for N-alkylated amide scaffolds, which are pivotal in drug discovery. Its molecular framework aligns with current trends in fragment-based drug design, where modular compounds enable rapid diversification of lead candidates. Industry reports suggest growing interest in this compound for developing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier—a hot topic in neurology research.

From a commercial perspective, the global market for chlorinated amide compounds is projected to expand at a CAGR of 5.8% through 2030, driven by demand in emerging economies. Manufacturers of 2-chloro-N-ethyl-N,3-dimethylbutanamide are adopting green chemistry principles to reduce synthetic byproducts, responding to stringent regulations like REACH and EPA guidelines. This aligns with the broader industry shift toward sustainable chemical production—a frequent search query among environmental chemists and procurement specialists.

Analytical characterization of 2092473-21-5 reveals excellent stability under standard storage conditions (room temperature, inert atmosphere), making it suitable for global supply chains. Advanced techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in end-use applications. These quality attributes position it favorably against competing chloroacetamide derivatives in technical datasheet comparisons—a common research activity among formulation scientists.

Emerging applications include its use in electronic chemicals for semiconductor manufacturing, where ultra-pure grades serve as deposition precursors. This niche application capitalizes on the compound's volatility profile and thermal decomposition characteristics—properties increasingly searched in conjunction with advanced material synthesis. Furthermore, patent literature indicates experimental uses in polymer modification, particularly for enhancing the dielectric properties of engineering plastics.

For researchers investigating structure-activity relationships (SAR), this compound offers valuable insights into steric and electronic effects of branched alkyl groups. Computational chemistry studies utilizing molecular docking simulations frequently reference its conformational flexibility—an area of growing interest in computer-aided drug design (CADD) forums. These interdisciplinary connections make 2-chloro-N-ethyl-N,3-dimethylbutanamide a recurring subject in both academic publications and industrial whitepapers.

Handling protocols emphasize standard laboratory precautions for organic synthesis intermediates, with particular attention to moisture-sensitive characteristics. Technical bulletins often address FAQs regarding its solubility profile (favors aprotic solvents like DMF and acetonitrile) and compatibility with common coupling reagents—information highly sought after by process chemists optimizing reaction conditions.

As regulatory landscapes evolve, compliance documentation for CAS 2092473-21-5 increasingly includes life cycle assessment (LCA) data and eco-toxicity profiles. These datasets respond to market demands for ESG-compliant chemicals, a trending search term among procurement managers. The compound's biodegradation pathways are currently under study, with preliminary results suggesting potential advantages over traditional halogenated amides in environmental persistence metrics.

Innovative delivery systems utilizing microencapsulation technology have incorporated this amide derivative to achieve controlled release properties—a breakthrough frequently discussed in formulation science webinars. Such advancements address the industry's need for precision agriculture solutions, another high-traffic keyword in agrochemical searches. The compound's balanced hydrophobicity makes it particularly suitable for nanocarrier systems, an area experiencing exponential research growth.

Supply chain analytics indicate robust availability of 2-chloro-N-ethyl-N,3-dimethylbutanamide across major chemical hubs, with quality certifications including ISO 9001 and GMP+ for pharmaceutical-grade batches. Market intelligence platforms show rising click-through rates for this CAS number, particularly from researchers cross-referencing similar amide structures in structural biology databases—evidence of its expanding interdisciplinary relevance.